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Introduction

Lipids, a diverse group of molecules, are integral to cellular structure, energy storage, and
complex signaling pathways.[1] The field of lipidomics, the large-scale study of lipids in
biological systems, has been significantly advanced by high-resolution mass spectrometry
(HRMS).[2][3] HRMS offers unparalleled sensitivity, mass accuracy, and resolving power,
enabling the detailed characterization and quantification of thousands of lipid species from
complex biological matrices.[4][5][6] This resolving power is crucial for distinguishing between
isobaric and isomeric lipid species, which is often a challenge with low-resolution
instrumentation.[6][7] This application note provides an overview of HRMS-based lipidomics,
detailed experimental protocols, and quantitative data to guide researchers in their lipid
analysis workflows.

The coupling of ultra-high-performance liquid chromatography (UHPLC) with HRMS provides

robust separation of lipid classes and individual molecular species prior to detection, reducing
ion suppression and improving identification confidence.[8] This combination is a powerful tool
for both untargeted (discovery) lipidomics, which aims to analyze all detectable lipids in a
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sample, and targeted lipidomics, which focuses on the accurate quantification of specific lipids
of interest.[9][10]

Experimental Workflow for Lipidomics

A typical lipidomics workflow using high-resolution mass spectrometry involves several key
stages, from sample preparation to data analysis. Each step must be carefully optimized to
avoid analytical bias.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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